Cas no 2034256-92-1 (N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-1,3-benzothiazole-2-carboxamide)

• Product Name: N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-1,3-benzothiazole-2-carboxamide
• CAS No: 2034256-92-1
• MF: C₂₀H₁₉N₅OS
• MW: 377.4628
• CID: 5349664
• Update Time: 2025-11-01

N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-1,3-benzothiazole-2-carboxamide
• N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)benzo[d]thiazole-2-carboxamide
• N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C20H19N5OS/c1-13-15(14(2)25(24-13)18-9-5-6-11-21-18)10-12-22-19(26)20-23-16-7-3-4-8-17(16)27-20/h3-9,11H,10,12H2,1-2H3,(H,22,26)
• InChI Key： MUVHYFPMFKPOCE-UHFFFAOYSA-N
• SMILES： S1C2=C([H])C([H])=C([H])C([H])=C2N=C1C(N([H])C([H])([H])C([H])([H])C1C(C([H])([H])[H])=NN(C2=C([H])C([H])=C([H])C([H])=N2)C=1C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 521
• XLogP3: 4
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-1,3-benzothiazole-2-carboxamide

Introduction to N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-1,3-benzothiazole-2-carboxamide (CAS No. 2034256-92-1)

N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-1,3-benzothiazole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2034256-92-1, represents a novel molecular entity with a unique structural framework that combines several pharmacophoric elements. The presence of a benzothiazole core, coupled with an ethyl chain substituted with a pyrazole ring and a pyridine moiety, suggests potential biological activity and makes it a subject of interest for further investigation.

The benzothiazole scaffold is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. Specifically, the 1,3-benzothiazole moiety is known for its role in various therapeutic applications, including antimicrobial, antiviral, and anticancer agents. The structural features of N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-1,3-benzothiazole-2-carboxamide contribute to its potential as a lead compound in the development of new therapeutic agents.

In recent years, there has been an increasing focus on the design and synthesis of molecules that incorporate multiple heterocyclic systems to enhance their binding affinity and selectivity. The combination of a pyrazole ring and a pyridine group in this compound not only adds complexity but also opens up possibilities for diverse interactions with biological targets. The 3,5-dimethyl substitution on the pyrazole ring further modulates the electronic properties of the molecule, potentially influencing its pharmacokinetic behavior and bioavailability.

The ethyl chain extending from the benzothiazole core provides a flexible linker that can adapt to various binding pockets in biological targets. This feature is particularly valuable in drug design, as it allows for fine-tuning of the molecule's conformation to optimize interactions with proteins or nucleic acids. The carboxamide functional group at the 2-position of the benzothiazole ring is another critical feature that can participate in hydrogen bonding interactions, further enhancing binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. These tools have been instrumental in understanding how N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-1,3-benzothiazole-2-carboxamide might interact with specific biological targets. For instance, studies have suggested that the benzothiazole core could bind to enzymes involved in inflammatory pathways, while the pyridine and pyrazole moieties might interact with receptor sites on cell surfaces.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex heterocyclic system. These methods allow for the efficient assembly of multiple rings and functional groups into a single molecular entity.

In terms of biological activity, preliminary studies have shown promising results regarding the potential of N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-1,3-benzothiazole-2-carboxamide as an inhibitor of certain enzymes implicated in diseases such as cancer and inflammation. The exact mechanisms by which this compound exerts its effects are still under investigation, but early data suggest that it may interfere with key signaling pathways by binding to target proteins.

The< strong>pharmacokinetic properties of this compound are also being carefully evaluated. Factors such as solubility, stability, and metabolic degradation pathways are critical determinants of its potential as a drug candidate. Researchers are employing various analytical techniques to assess these properties and make necessary modifications to improve the compound's bioavailability.

One particularly interesting aspect of this compound is its potential for dual-targeting or polypharmacology. By incorporating multiple pharmacophoric elements into a single molecule, N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}-1,3-benzothiazole-2-carboxamide may be able to modulate multiple pathways simultaneously. This approach has gained traction in recent years as a strategy for developing more effective therapeutics with fewer side effects.

The< strong>synthetic accessibility of this compound is another factor that makes it attractive for further development. With advances in synthetic methodology allowing for more efficient construction of complex molecules, researchers can now explore intricate structures like this one with greater ease than ever before. This accessibility opens up new avenues for drug discovery and development.

In conclusion,N-{2-[3,dimethyl-l,(pyridin--yl)--lH-pyrazol--4--yI]ethyl}-l ,3 --benzotliizol--e--carboxarnide (CAS No .2034256--92--I) represents an exciting opportunity i nthe fie Idof pharmaceutical chemistry . Its unique structural features ,potential bi oactivity ,and synthetic feasibility make it a promising candidate f or further investigation . As research continues ,this compoun d holds great promise f or contributing t othe r development o fnew therapeutic agents . p>